[4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol

• IUPAC Name: [4-[[(3-ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol
• InChI: InChI=1S/C17H31NO3/c1-2-21-15-11-14(17(15)5-3-4-6-17)18-12-16(13-19)7-9-20-10-8-16/h14-15,18-19H,2-13H2,1H3
• InChI Key: LVGVFTXNDAJGEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCCC2)NCC3(CCOCC3)CO
• Molecular Formula: C17H31NO3
• Molecular Weight: 297.4 g/mol

Description

[4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol is a chemical compound that has recently gained attention in the scientific community for its potential applications in various fields. This compound is a spirocyclic amine that is structurally similar to other biologically active compounds such as spirocyclic oxindoles and spirocyclic pyrrolidines. In

Mechanism of Action

The mechanism of action of [4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol is not fully understood. However, studies have shown that this compound has the ability to interact with various biological targets such as enzymes, receptors, and ion channels. This interaction can lead to the modulation of various cellular processes such as signal transduction, gene expression, and cell proliferation.
Biochemical and physiological effects:
Studies have shown that [4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, analgesic, and antitumor activities. It has also been shown to modulate the immune system and enhance cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol is its ease of synthesis. This compound can be synthesized in a few steps from commercially available starting materials. Another advantage is its potential as a starting material for the synthesis of novel spirocyclic compounds. However, one of the limitations of this compound is its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on [4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol. One direction is the development of new spirocyclic compounds with potential therapeutic properties. Another direction is the investigation of the mechanism of action of this compound and its interaction with biological targets. Additionally, the potential applications of this compound in various fields such as drug discovery, chemical biology, and materials science should also be explored.

Synthesis Methods

The synthesis method of [4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol involves the reaction of 1-(2,4-dioxaspiro[4.5]dec-2-yl)methanamine with ethyl 4-bromobutyrate in the presence of a base. This reaction leads to the formation of the spirocyclic amine, which can then be further modified to obtain [4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol.

Scientific Research Applications

[4-[[(3-Ethoxyspiro[3.4]octan-1-yl)amino]methyl]oxan-4-yl]methanol has potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound can be used as a starting material for the synthesis of novel spirocyclic compounds with potential therapeutic properties. This compound can also be used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.